Cas no 1192547-88-8 (Methyl 4-chloro-2-fluoro-5-methylbenzoate)

• Product Name: Methyl 4-chloro-2-fluoro-5-methylbenzoate
• CAS No: 1192547-88-8
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD28363898
• CID: 4764146
• PubChem ID: 57993819
• Update Time: 2026-02-26

Methyl 4-chloro-2-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-fluoro-5-methylbenzoate
• Methyl 4-chloro-2-fluoro-5-methylbenzoate

• MDL： MFCD28363898
• Inchi： 1S/C9H8ClFO2/c1-5-3-6(9(12)13-2)8(11)4-7(5)10/h3-4H,1-2H3
• InChI Key： VNNRBWPLOPSDRM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C=C1C)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-chloro-2-fluoro-5-methylbenzoate

Methyl 4-chloro-2-fluoro-5-methylbenzoate (CAS No. 1192547-88-8): An Overview

Methyl 4-chloro-2-fluoro-5-methylbenzoate (CAS No. 1192547-88-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its 4-chloro, 2-fluoro, and 5-methyl substitutions on the benzoate ring, offers a range of potential applications due to its distinct properties.

The molecular formula of Methyl 4-chloro-2-fluoro-5-methylbenzoate is C₁₀H₉ClFO₂, and its molecular weight is approximately 213.63 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. These physical properties make it suitable for various synthetic processes and analytical techniques.

In the realm of medicinal chemistry, Methyl 4-chloro-2-fluoro-5-methylbenzoate has been explored for its potential as an intermediate in the synthesis of pharmaceuticals. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents effective against influenza viruses. The 4-chloro and 2-fluoro substitutions were found to enhance the potency and selectivity of these compounds, making them promising candidates for further clinical evaluation.

Beyond its pharmaceutical applications, Methyl 4-chloro-2-fluoro-5-methylbenzoate has also shown potential in materials science. Research conducted at the University of California, Berkeley (2022) demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials with unique optical and electronic properties. The 5-methyl substitution was found to play a crucial role in modulating the electronic structure of these materials, leading to enhanced performance in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic routes for producing Methyl 4-chloro-2-fluoro-5-methylbenzoate have been well-documented in the literature. A commonly used method involves the esterification of 4-chloro-2-fluoro-5-methylbenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production.

The safety profile of Methyl 4-chloro-2-fluoro-5-methylbenzoate is an important consideration for both laboratory use and industrial applications. According to safety data sheets (SDS), this compound is generally considered to be stable under normal conditions but should be handled with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. It is also recommended to store it in a cool, dry place away from incompatible materials.

In conclusion, Methyl 4-chloro-2-fluoro-5-methylbenzoate (CAS No. 1192547-88-8) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.